Fructose-bisphosphate aldolase A isoform 2 (326-338)
Description
Other Homo sapiens (human) protein
Scientific Research Applications
1. Role in Lung Squamous Cell Carcinoma
Fructose-bisphosphate aldolase A (ALDOA) plays a crucial role in glycolysis, catalyzing the conversion of fructose-1,6-bisphosphate into glyceraldehydes-3-phosphate and dihydroxyacetone phosphate. It has been identified as a potential marker for lung squamous cell carcinoma (LSCC) metastasis. High expression levels of ALDOA are correlated with LSCC metastasis, grades, differentiation status, and poor prognosis. Inhibiting ALDOA expression in lung squamous carcinoma cells reduced their motility and tumorigenesis capabilities, suggesting its potential as a therapeutic target (Du et al., 2014).
2. Interaction with Cytoskeletons
Aldolase A exhibits specific binding to the actin-containing filament of the cytoskeleton, showing tissue-specific binding patterns. In skeletal muscle, it binds more tightly compared to other tissues, indicating a role in muscle maintenance, regulation of cell shape and mobility, and actin filament organization. Aldolase A also reversibly inhibits the contraction of certain cells, suggesting it may regulate cell contraction through its binding to the filaments (Kusakabe et al., 1997).
3. Enzymatic Synthesis of Unusual Sugar Derivatives
Fructose bisphosphate aldolase is used in the enzymatic synthesis of various hexoketose and hexoaldose derivatives. This enzyme catalyzes stereospecific aldol condensation between dihydroxyacetone phosphate and various aldehydes, facilitating the preparation of rare or unnatural sugars. These sugars have applications in pharmaceuticals, biological probes, and as chemical intermediates (Durrwachter et al., 1986).
4. Thermostability and Enzyme Catalysis
The enzyme's interaction with different temperatures and substrates has been a topic of research. For example, a study on an enzyme from a psychrophilic marine bacterium revealed it to be a Class II aldolase with unusual thermal properties, offering insights into enzyme function in extreme conditions (Jones et al., 1979). Another study characterized an extremely heat-stable enzyme from a hyperthermophilic bacterium, highlighting its potential for industrial applications (La et al., 2009).
properties
sequence |
SGGQSEEEASINL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Fructose-bisphosphate aldolase A isoform 2 (326-338) |
Origin of Product |
United States |
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